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Compound of Interest

Compound Name: APN-C3-PEG4-alkyne

Cat. No.: B605537 Get Quote

An In-depth Technical Guide to the Safety and Handling of APN-C3-PEG4-alkyne

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for APN-
C3-PEG4-alkyne, a heterobifunctional linker used in bioconjugation. Due to the absence of a

publicly available, detailed Safety Data Sheet (SDS) specifically for APN-C3-PEG4-alkyne, this

document synthesizes information from SDSs of similar chemical compounds, general

laboratory safety protocols, and an analysis of its constituent functional groups.

Chemical and Physical Properties
APN-C3-PEG4-alkyne is a molecule designed for selective conjugation to cysteine residues in

proteins and other biomolecules. Its structure consists of a thiol-reactive 3-arylpropiolonitrile

(APN) group, a polyethylene glycol (PEG) spacer, and a terminal alkyne group for further

modification via click chemistry.
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Property Data Source

Chemical Formula C25H31N3O6 BroadPharm, AxisPharm

Molecular Weight 469.5 g/mol BroadPharm

CAS Number 2183440-36-8 BroadPharm, AxisPharm

Purity Typically ≥95% AxisPharm

Appearance Not specified (likely a solid) -

Solubility
Soluble in organic solvents like

DMSO and DMF

General knowledge for similar

compounds

Storage Conditions -20°C BroadPharm, AxisPharm

Hazard Identification and Precautionary Measures
While specific toxicity data for APN-C3-PEG4-alkyne is not available, the safety data sheets

for similar chemical reagents indicate that it should be handled with care in a laboratory setting.

The primary hazards are associated with inhalation, skin and eye contact, and ingestion.

GHS Hazard Statements (presumed based on similar compounds):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:
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Category Precautionary Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

hands thoroughly after handling. P270: Do not

eat, drink or smoke when using this product.

P271: Use only outdoors or in a

To cite this document: BenchChem. [APN-C3-PEG4-alkyne safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605537#apn-c3-peg4-alkyne-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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